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Compound of Interest

Compound Name: 3-Tetradecylthiophene

Cat. No.: B052671 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of 3-
tetradecylthiophene, a key organic semiconductor material. It details the molecule's structural

and physicochemical properties, outlines general experimental protocols for its synthesis and

characterization, and visualizes its structure and application pathways. All quantitative data is

presented in tabular format for clarity and comparative analysis.

Introduction
3-Tetradecylthiophene is an alkylated thiophene derivative that has garnered significant

interest in the fields of materials science and organic electronics. The molecule consists of a

five-membered aromatic thiophene ring substituted with a long, fourteen-carbon alkyl chain (a

tetradecyl group). This long alkyl chain imparts enhanced solubility and processability, making it

an excellent building block for creating solution-processable organic electronic devices.[1] Its

unique electronic properties, combined with its capacity to form stable thin films, are crucial for

improving charge transport in applications such as organic field-effect transistors (OFETs),

organic photovoltaic cells (solar cells), and conductive polymers.[1] This guide serves as a

technical resource, consolidating key data on its molecular structure, properties, and relevant

experimental methodologies.
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The fundamental identity of 3-tetradecylthiophene is established by its chemical formula,

molecular weight, and registry number. These core identifiers are summarized in the table

below.

Identifier Value Reference

IUPAC Name 3-tetradecylthiophene [2]

Synonyms 3-Myristylthiophene [2]

CAS Number 110851-66-6 [1][2][3][4][5]

Molecular Formula C18H32S [1][2][3]

Molecular Weight 280.51 g/mol [1][3]

PubChem ID 14900816 [1]

The molecular structure features the tetradecyl chain attached to the third carbon atom of the

thiophene ring.

Molecular structure of 3-tetradecylthiophene.

Physicochemical Properties
The physical and chemical properties of 3-tetradecylthiophene are critical for its application in

various technologies. The compound is typically a liquid at room temperature with a relatively

high boiling point.

Property Value Reference

Appearance
Colorless to light orange to

yellow clear liquid
[1]

Density 0.905 g/cm³ [3]

Melting Point 13 °C [5]

Boiling Point 122 °C @ 0.5 mmHg [5]

Refractive Index n20D 1.49 [1]
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Experimental Protocols: Synthesis and
Characterization
General Synthesis Protocol
The synthesis of 3-tetradecylthiophene is commonly achieved via cross-coupling reactions. A

representative method is the Kumada coupling reaction, which involves the nickel-catalyzed

reaction of a Grignard reagent with an organic halide.

Objective: To synthesize 3-tetradecylthiophene from 3-bromothiophene and 1-

bromotetradecane.

Materials:

3-Bromothiophene

Magnesium turnings

1-Bromotetradecane

[1,2-Bis(diphenylphosphino)ethane]nickel(II) chloride (NiCl₂(dppe))

Anhydrous tetrahydrofuran (THF)

Anhydrous diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Argon or Nitrogen gas for inert atmosphere

Procedure:

Grignard Reagent Formation: Under an inert atmosphere, add magnesium turnings to a

flame-dried, three-necked flask. Add a solution of 1-bromotetradecane in anhydrous THF

dropwise. Initiate the reaction if necessary (e.g., with a crystal of iodine) and allow it to stir

until the magnesium is consumed, forming tetradecylmagnesium bromide.
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Coupling Reaction: In a separate flask under an inert atmosphere, dissolve 3-

bromothiophene and the NiCl₂(dppe) catalyst in anhydrous THF. Cool the solution in an ice

bath.

Slowly add the prepared tetradecylmagnesium bromide solution to the 3-bromothiophene

solution.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm to

room temperature. Let it stir overnight.

Workup and Purification: Quench the reaction by slowly adding saturated aqueous NH₄Cl

solution. Extract the product into diethyl ether. Wash the combined organic layers with brine,

dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

Purify the crude product using column chromatography (e.g., silica gel with hexanes as

eluent) to yield pure 3-tetradecylthiophene.
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Starting Materials

3-Bromothiophene

Kumada Coupling
(NiCl₂(dppe) catalyst, THF)

Tetradecyl Grignard Reagent

Quenching & Extraction

Column Chromatography

3-Tetradecylthiophene
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Purified Product

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(e.g., GC-MS)

Spectral Data Analysis

Structure Confirmed

Core Properties

Applications

Enhanced Solubility

Organic Solar Cells

OFETs

Conductive Polymers

Good Charge Transport

Sensors

Stable Film Formation3-Tetradecylthiophene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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